![molecular formula C13H15ClF3NO B2439285 6-(Trifluoromethyl)-2H-spiro[1-benzofuran-3,4'-piperidine] hydrochloride CAS No. 2197062-24-9](/img/structure/B2439285.png)
6-(Trifluoromethyl)-2H-spiro[1-benzofuran-3,4'-piperidine] hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of piperidine, which is a six-membered heterocyclic compound containing one nitrogen atom and five carbon atoms . It also contains a trifluoromethyl group, which consists of one carbon atom bonded to three fluorine atoms, and a benzofuran group, which is a heterocyclic compound composed of fused benzene and furan rings .
Synthesis Analysis
While specific synthesis methods for this compound aren’t available, benzofuran derivatives can be synthesized through various methods, including microwave-assisted synthesis . Piperidine derivatives can also be synthesized through C,N-cross coupling reactions .Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of the spiro configuration, which involves two rings sharing a single atom. The trifluoromethyl group would add electron-withdrawing characteristics to the molecule .Scientific Research Applications
- Cross-Coupling Reactions : 6-(Trifluoromethyl)-2H-spiro[1-benzofuran-3,4’-piperidine] hydrochloride serves as a reactant in C-N cross-coupling reactions. These reactions are essential for constructing complex organic molecules, including pharmaceuticals and agrochemicals .
- Dopamine D3 Receptor Antagonists : Researchers have explored its use in synthesizing dopamine D3 receptor antagonists, which play a role in neurological disorders and drug addiction .
- While not directly studied for its anticancer properties, the broader class of benzofuran derivatives has been investigated. These compounds exhibit potential against cancer cell lines, including ovarian cancer .
- Piperidine-containing compounds are crucial building blocks in drug development. Researchers use them to create novel pharmaceuticals due to their diverse chemical reactivity and biological activity .
Organic Synthesis and Medicinal Chemistry
Anticancer Research
Medicinal Chemistry and Drug Design
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-(trifluoromethyl)spiro[2H-1-benzofuran-3,4'-piperidine];hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14F3NO.ClH/c14-13(15,16)9-1-2-10-11(7-9)18-8-12(10)3-5-17-6-4-12;/h1-2,7,17H,3-6,8H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPOXWWFLVUKUAD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12COC3=C2C=CC(=C3)C(F)(F)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClF3NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(Trifluoromethyl)-2H-spiro[1-benzofuran-3,4'-piperidine] hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.